Cas no 80606-74-2 (N-(1-cyclopropylethylidene)hydroxylamine)

• Product Name: N-(1-cyclopropylethylidene)hydroxylamine
• CAS No: 80606-74-2
• Molecular Formula: C₅H₉NO
• Molecular Weight: 99.13106
• CID: 1803501
• PubChem ID: 5355375

N-(1-cyclopropylethylidene)hydroxylamine Properties

Names and Identifiers

• Ethanone, 1-cyclopropyl-, oxime, (1E)-
• N-(1-cyclopropylethylidene)hydroxylamine
• (1E)-1-Cyclopropylethanone oxime
• AKOS002679257
• (1E)-1-Cyclopropylethanone oxime #
• NSC-33804
• 51761-72-9
• ALBB-033726
• CS-0266592
• (E)-1-Cyclopropylethan-1-one oxime
• BBL028988
• (NE)-N-(1-cyclopropylethylidene)hydroxylamine
• STL373372
• EN300-103775
• (1E)-1-cyclopropyl-N-hydroxyethanimine
• MFCD00778669
• 1-Cyclopropylethan-1-one oxime
• 80606-74-2
• Ethanone, 1-cyclopropyl-, oxime
• NSC33804
• (E)-N-(1-cyclopropyl-ethylidene)-hydroxylamine
• Cyclopropylethan-1-one oxime
• LS-12863
• 1-cyclopropylethanone oxime
• Cyclopropylmethylketone oxime

• MDL： MFCD00778669
• InChIKey： HTMLLPBZMWBCDN-GQCTYLIASA-N
• Inchi： InChI=1S/C5H9NO/c1-4(6-7)5-2-3-5/h5,7H,2-3H2,1H3/b6-4+
• SMILES： C/C(=N\O)/C1CC1

Computed Properties

• Exact Mass: 99.068413911g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 99.068413911g/mol
• Heavy Atom Count: 7
• Complexity: 94.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Topological Polar Surface Area: 32.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Oximes Ketoximes